8-(3,4-Dimethoxybenzoyl)-3-(4-methylbenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

• IUPAC Name: 8-(3,4-dimethoxybenzoyl)-3-[(4-methylphenyl)methyl]-1,3,8-triazaspiro[4.5]decane-2,4-dione
• InChI: InChI=1S/C24H27N3O5/c1-16-4-6-17(7-5-16)15-27-22(29)24(25-23(27)30)10-12-26(13-11-24)21(28)18-8-9-19(31-2)20(14-18)32-3/h4-9,14H,10-13,15H2,1-3H3,(H,25,30)
• InChI Key: DMSWMTXIDCIBHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3(CCN(CC3)C(=O)C4=CC(=C(C=C4)OC)OC)NC2=O
• Molecular Formula: C24H27N3O5
• Molecular Weight: 437.5 g/mol

Description

8-(3,4-Dimethoxybenzoyl)-3-(4-methylbenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a useful research compound. Its molecular formula is C24H27N3O5 and its molecular weight is 437.496. The purity is usually 95%.
BenchChem offers high-quality 8-(3,4-Dimethoxybenzoyl)-3-(4-methylbenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 8-(3,4-Dimethoxybenzoyl)-3-(4-methylbenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis and Crystal Structures : Research has been conducted on the synthesis and structural determination of oxaspirocyclic compounds, which share structural motifs with 8-(3,4-Dimethoxybenzoyl)-3-(4-methylbenzyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione. The crystal structures of these compounds have been elucidated through X-ray crystallography, revealing intricate details about their molecular configurations, including intra- and intermolecular hydrogen bonds and π···π stacking interactions (Jiang & Zeng, 2016).

• Design and Crystal Structures : Further studies have designed and analyzed the crystal structures of compounds fused with trimethoxybenzyl group and dioxaspiro group. These studies provide insights into the interactions that stabilize these molecules and contribute to their potential functionalities (Zeng, Wang, & Jiang, 2018).

Applications in Material Science and Biochemistry

• Inhibition Performances for Mild Steel Protection : Research into the inhibition properties of similar spirocyclopropane derivatives for the protection of mild steel in HCl has been conducted, demonstrating the potential of these compounds in corrosion protection. This study indicates the broader applicability of such compounds in material science, particularly in the development of environmentally friendly corrosion inhibitors (Chafiq et al., 2020).

• Antimicrobial and Detoxification Applications : The bonding of N-halamine precursor compounds to cotton fabrics for antimicrobial and detoxification purposes has been explored. This research highlights the potential for using derivatives of triazaspirodecanedione in creating surfaces that can effectively neutralize biological threats and chemical toxins (Ren et al., 2009).